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CAS No.: 15275-65-7
Cat. No.: B3105359
- 7

Executive Summary

BOC-Val-Ala-OMe (N-tert-butoxycarbonyl-L-valyl-L-alanine methyl ester) is a fully protected
dipeptide intermediate commonly utilized in peptide synthesis and medicinal chemistry.
Structurally, it is characterized by high lipophilicity due to the presence of the tert-butyl
carbamate (Boc) protecting group at the N-terminus, the methyl ester (OMe) at the C-terminus,
and two hydrophobic side chains (Isopropyl from Valine, Methyl from Alanine).

This guide provides a definitive technical analysis of its physicochemical behavior. Key
takeaways:

 Solubility: Highly soluble in polar aprotic solvents (DMF, DMSO) and chlorinated solvents
(DCM). Practically insoluble in water.

« Stability: Exhibits orthogonal stability.[1] The Boc group is acid-labile but base-stable; the
methyl ester is base-labile (saponification) but stable to mild acid.

e Handling: Requires moisture-free storage to prevent slow ester hydrolysis and racemization.

Physicochemical Profile
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Property Description

) N-tert-butoxycarbonyl-L-valyl-L-alanine methyl
Chemical Name

ester
Molecular Formula C14H26N20s5
Molecular Weight ~302.37 g/mol
Physical State White to off-white crystalline powder
_ o High (LogP > 0 estimated); Hydrophobic
Lipophilicity )
character dominates
K No ionizable groups in pH 2—-10 range (fully
pKa

protected)

Structural Implications

The molecule lacks free hydrogen bond donors/acceptors capable of interacting significantly
with water. The bulky Boc group and the valine side chain create steric hindrance, further
reducing aqueous solubility but enhancing solubility in organic solvents by disrupting crystal
lattice energy.

Solubility Analysis
Solvent Compatibility Matrix

The following data summarizes the solubility profile based on the "like dissolves like" principle
and standard peptide synthesis behaviors.
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Solvent Class Specific Solvent Solubility Rating Application
) Dichloromethane Excellent (>100 Synthesis,
Chlorinated e
(DCM) mg/mL) Purification, Transfer
_ Excellent (>100 Reaction solvent,
Polar Aprotic DMF, DMSO )
mg/mL) Stock solutions
Crystallization,
Alcohols Methanol, Ethanol Good )
Hydrogenation solvent
Esters Ethyl Acetate Moderate/Good Extraction workup
] Precipitation (Anti-
Ethers Diethyl Ether, MTBE Poor/Insoluble
solvent)
Washing (removes
Aqueous Water, PBS Insoluble ) -
salts/impurities)
Precipitation (Anti-
Hydrocarbons Hexane, Heptane Insoluble

solvent)

Dissolution Protocol for Biological Assays

Since BOC-Val-Ala-OMe is water-insoluble, biological applications require a co-solvent

system.

e Primary Solubilization: Dissolve the solid peptide in 100% DMSO to create a high-

concentration stock (e.g., 20-50 mM).

e Dilution: Slowly add the DMSO stock to the aqueous buffer (PBS or media) while vortexing.

o Limit: Keep final DMSO concentration < 1% (v/v) to avoid cytotoxicity or compound

precipitation.

o Observation: If turbidity occurs, the compound has precipitated. Reduce the stock

concentration.

Visualization: Solubility Workflow
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Figure 1: Decision tree for solubilizing BOC-Val-Ala-OMe based on application.

Stability Profile
Chemical Stability (Orthogonal Reactivity)

The stability of BOC-Val-Ala-OMe is defined by its two protecting groups. They allow for
selective modification of either terminus.
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» Acid Stability (Boc Group):

o Labile: Strong acids (Trifluoroacetic acid (TFA), HCI in Dioxane, HBr in Acetic Acid).
Exposure removes the Boc group, yielding H-Val-Ala-OMe.

o Stable: Weak acids (Acetic acid, dilute citric acid) used during workups.
o Base Stability (Methyl Ester):

o Labile: Strong bases (NaOH, LIOH, KOH). Exposure hydrolyzes the ester, yielding BOC-
Val-Ala-OH (Saponification).

o Stable: Tertiary amines (Triethylamine, DIPEA) used in coupling reactions.
e Thermal Stability:
o Stable at room temperature in solid form.

o Avoid heating >40°C in basic solution to prevent racemization (epimerization at the Alpha-
carbon).

Storage Recommendations

e Solid State: Store at -20°C in a desiccator. Protect from moisture to prevent slow hydrolysis
of the methyl ester.

e Solution State:
o DMSO/DMF: Stable for weeks at -20°C.

o Agueous/Buffer: Unstable. Prepare fresh. The ester bond is susceptible to hydrolysis at
physiological pH (7.4) over prolonged periods (days).

Visualization: Degradation & Deprotection Pathways
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Figure 2: Chemical fate of BOC-Val-Ala-OMe under acidic, basic, and stress conditions.

Experimental Protocols
Protocol: HPLC Stability Assay

To verify the integrity of BOC-Val-Ala-OMe over time or under stress conditions.

Materials:

Column: C18 Reverse Phase (e.g., Agilent Zorbax 300SB-C18, 5um, 4.6x150mm).

Mobile Phase A: Water + 0.1% TFA.

Mobile Phase B: Acetonitrile (ACN) + 0.1% TFA.

Detection: UV at 210 nm (peptide bond) and 254 nm.

Methodology:

o Sample Prep: Dissolve 1 mg of BOC-Val-Ala-OMe in 1 mL of ACN.

e Gradient: 5% B to 95% B over 20 minutes. Flow rate: 1.0 mL/min.

e Analysis:

o BOC-Val-Ala-OMe will elute late (high %B) due to hydrophobicity.
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o Degradation products (H-Val-Ala-OMe or BOC-Val-Ala-OH) are more polar and will elute
earlier (lower retention time).

o Acceptance Criteria: Purity area > 95%. Any new peak > 1% indicates instability.

Protocol: Solubility Limit Test (Visual)

Use this rapid test to determine if a specific solvent is suitable for your concentration
requirements.

Weigh 10 mg of BOC-Val-Ala-OMe into a clear glass vial.

Add 100 pL of the target solvent (starting concentration equivalent to 100 mg/mL).

Vortex for 30 seconds.

Check:

o Clear solution: Solubility > 100 mg/mL.

o Particulates visible: Add solvent in 100 pL increments until clear.

Calculate: Solubility (mg/mL) = Mass (mg) / Total Volume (mL).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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